Cas no 114857-00-0 (Tert-Butyl (1-oxopropan-2-yl)carbamate)

Tert-Butyl (1-oxopropan-2-yl)carbamate is a protected amino acid derivative widely used in peptide synthesis and organic chemistry. Its key advantages include stability under basic conditions and compatibility with common protecting group strategies, making it a versatile intermediate for constructing complex molecules. The tert-butyloxycarbonyl (Boc) group provides selective deprotection under mild acidic conditions, ensuring minimal interference with other functional groups. The compound’s well-defined reactivity and high purity make it suitable for pharmaceutical research and fine chemical applications. Its structural features facilitate controlled modifications, enhancing its utility in the synthesis of peptidomimetics and bioactive compounds.

Tert-Butyl (1-oxopropan-2-yl)carbamate structure

114857-00-0 structure

Product Name:Tert-Butyl (1-oxopropan-2-yl)carbamate

CAS No:114857-00-0

MF:C₈H₁₅NO₃

MW:173.209602594376

MDL:MFCD12031700

CID:130504

PubChem ID:545705

Update Time:2025-05-28

Tert-Butyl (1-oxopropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl (1-oxopropan-2-yl)carbamate
- (1-Methyl-2-oxo-ethyl)-carbamic acid tert-butyl ester
- (1-METHYL-2-OXOETHYL)CARBAMIC ACID TERT-BUTYL ESTER
- Carbamic acid,N-(1-methyl-2-oxoethyl)-, 1,1-dimethylethyl ester
- tert-butyl 1-oxopropan-2-ylcarbamate
- AC1LC0JU
- AC1Q2BKS
- ACMC-209u7j
- CTK8B4392
- MolPort-004-785-697
- tert-Butyl 1-methyl-2-oxoethylcarbamate
- tert-Butyl (1-oxopropan-2-yl)
- N-(1-Methyl-2-oxoethyl)-carbamic acid tert-butyl ester
- Carbamic acid, (1-methyl-2-oxoethyl)-, 1,1-dimethylethyl ester (9CI)
- N-Boc-aminopropanal
- tert-butyl N-(1-oxopropan-2-yl)carbamate
- OEQRZPWMXXJEKU-UHFFFAOYSA-N
- Carbamic acid, (1-methyl-2-oxoethyl)-, 1,1-dimethylethyl ester
- Carbamic acid, N-(1-methyl-2-oxoethyl)-, 1,1-dimethylethyl ester
- N-Boc-amino-propanal
- AMOT0155
- 2-(tert-Butoxyc
- 2-(tert-Butoxycarbonylamino)propa
- (105499-11-4) (1-methyl-2-oxoethyl)carbamic acid tert-butyl ester
- FT-0694862
- MFCD12031700
- tert-butyl 1-formylethylcarbamate
- SCHEMBL963465
- 2-(tert-butoxycarbonylamino)propionaldehyde
- tert-Butyl 1-methyl-2-oxoethylcarbamate #
- SB38884
- AM84925
- N-(1-methyl-2-oxo-ethyl)-carbamic acid tert-butyl ester
- A894114
- SB38783
- Boc-Ala-Aldehyde
- n-boc-l-alaninal
- tert-butyl(1-oxopropan-2-yl)carbamate
- DS-15259
- Propanal, 2-[(tert.butyloxycarbonyl)amino]-
- 114857-00-0
- AKOS015920289
- SY047630
- FT-0733188
- O12083
- EN300-97957
- DTXSID20337966
- (R)-(1-methyl-2-oxo-ethyl)-carbamic acid tert-butyl ester
- DB-320983
- 105499-11-4
- DA-15262
- N-Boc-2-aminopropionaldehyde
- FB111610
- FB111648
- Boc-D-Ala-PAM resin (200-400 mesh)
- 848-557-6
- Boc-Ala-Merrifield resin (200-400 mesh)
- Tert-Butyl (1-oxopropan-2-yl)carbamate
- MDL： MFCD12031700
- Inchi： 1S/C8H15NO3/c1-6(5-10)9-7(11)12-8(2,3)4/h5-6H,1-4H3,(H,9,11)
- InChI Key： OEQRZPWMXXJEKU-UHFFFAOYSA-N
- SMILES： O(C(NC(C=O)C)=O)C(C)(C)C

Computed Properties

Exact Mass: 173.10525
Monoisotopic Mass: 173.10519334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 4
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 55.4

Experimental Properties

Color/Form: No data avaiable
Density: 1.015
Melting Point: No data available
Boiling Point: No data available
Flash Point: No data available
PSA: 55.4
Vapor Pressure: No data available

Tert-Butyl (1-oxopropan-2-yl)carbamate Security Information

Signal Word：Warning
Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Tert-Butyl (1-oxopropan-2-yl)carbamate Pricemore >>

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